Cas no 1784825-97-3 (1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 1784825-97-3
• MF: C₆H₅F₅O₂
• MW: 204.094719648361
• CID: 6215217
• PubChem ID: 105455897
• Update Time: 2025-06-08

1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1951440
• 1-(pentafluoroethyl)cyclopropane-1-carboxylic acid
• 1784825-97-3
• 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H5F5O2/c7-5(8,6(9,10)11)4(1-2-4)3(12)13/h1-2H2,(H,12,13)
• InChI Key： SCMJBXBFEXAAPB-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 204.02097021g/mol
• Monoisotopic Mass: 204.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 1784825-97-3) and Its Applications in Modern Chemical Research

1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid, identified by the chemical abstracts service number 1784825-97-3, is a fluorinated cyclopropanecarboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, characterized by its unique structural features, including a cyclopropane ring substituted with a pentafluoroethyl group, exhibits intriguing chemical and biological properties that make it a valuable tool for research and development.

The pentafluoroethyl group introduces strong electron-withdrawing effects through its fluorine atoms, which can significantly influence the reactivity and electronic properties of the molecule. This feature has been exploited in various synthetic applications, where the compound serves as a key intermediate in the preparation of more complex molecules. The cyclopropane ring, known for its high strain energy and rigidity, further contributes to the compound's versatility, enabling it to participate in diverse chemical transformations.

In recent years, 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid has been explored in the context of drug discovery and development. Its structural motif has been incorporated into potential therapeutic agents due to its ability to modulate biological pathways. For instance, studies have demonstrated that fluorinated cyclopropanes can enhance metabolic stability and binding affinity in drug molecules. The presence of multiple fluorine atoms in the pentafluoroethyl group may also contribute to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation.

One of the most compelling aspects of this compound is its utility in generating novel scaffolds for medicinal chemistry. The cyclopropane ring can serve as a rigid pharmacophore, while the pentafluoroethyl group provides a handle for further functionalization. This combination has led to the synthesis of various derivatives that exhibit promising biological activities. For example, researchers have investigated analogs of 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid as potential inhibitors of enzymes involved in inflammatory responses and cancer progression.

The synthesis of 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid presents unique challenges due to the stability and reactivity of the cyclopropane ring. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high yields and purity. Techniques such as metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in introducing the pentafluoroethyl group into the cyclopropanecarboxylic acid framework. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry.

Recent studies have also explored the mechanistic aspects of reactions involving 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid. Understanding how this compound interacts with other molecules at a molecular level is crucial for optimizing its use in synthetic and pharmaceutical applications. Computational chemistry approaches, such as density functional theory (DFT) calculations, have provided valuable insights into its reactivity and electronic structure. These computational studies help predict reaction outcomes and guide experimental design, thereby accelerating the discovery process.

The biological activity of 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid has been investigated across multiple therapeutic areas. Initial studies have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and signaling pathways. Additionally, preclinical trials have suggested potential applications in oncology, where modified versions of this molecule have demonstrated efficacy against certain types of cancer cells. These findings underscore the importance of fluorinated cyclopropanes as building blocks for next-generation therapeutics.

The impact of fluorine atoms on drug design cannot be overstated. The electron-withdrawing nature of fluorine enhances binding interactions between drug molecules and biological targets, leading to improved efficacy. Furthermore, fluorine substitution can influence metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. In the context of 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid, these effects are amplified by the presence of multiple fluorine atoms in the pentafluoroethyl group.

The future prospects for 1-(Pentafluoroethyl)cyclopropane-1-carboxylic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Novel synthetic routes are being developed to streamline its production, while computational methods are being refined to predict its behavior more accurately. As our understanding of fluorinated compounds grows, so too does their potential to revolutionize medicine and industry.